Cas no 914348-74-6 (4-Chloro-2-(2-benzoxazolylthio)-5-thiazolecarboxaldehyde)

• Product Name: 4-Chloro-2-(2-benzoxazolylthio)-5-thiazolecarboxaldehyde
• CAS No: 914348-74-6
• MF: C₁₁H₅ClN₂O₂S₂
• MW: 296.752598524094
• MDL: MFCD03453095
• CID: 796665
• PubChem ID: 45036820
• Update Time: 2025-05-23

4-Chloro-2-(2-benzoxazolylthio)-5-thiazolecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(2-benzoxazolylthio)-5-thiazolecarboxaldehyde
• 2-(1,3-benzoxazol-2-ylsulfanyl)-4-chloro-1,3-thiazole-5-carbaldehyde
• 2-(Benzo[d]oxazol-2-ylthio)-4-chlorothiazole-5-carbaldehyde
• 5-Thiazolecarboxaldehyde,2-(2-benzoxazolylthio)-4-chloro-
• 2-[(1,3-Benzoxazol-2-yl)sulfanyl]-4-chloro-1,3-thiazole-5-carbaldehyde
• AKOS005213395
• FT-0722059
• 914348-74-6
• DS-0021
• DTXSID20661672
• C11H5ClN2O2S2
• CS-0321868
• SCHEMBL2562644
• DB-001823

• MDL： MFCD03453095
• Inchi： 1S/C11H5ClN2O2S2/c12-9-8(5-15)17-11(14-9)18-10-13-6-3-1-2-4-7(6)16-10/h1-5H
• InChI Key： DQZBFIQOZBGWID-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)SC1=NC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 295.94800
• Monoisotopic Mass: 295.9480974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Boiling Point: 497.7±48.0°C at 760 mmHg
• PSA: 109.53000
• LogP: 3.90140

4-Chloro-2-(2-benzoxazolylthio)-5-thiazolecarboxaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 4-Chloro-2-(2-benzoxazolylthio)-5-thiazolecarboxaldehyde

Comprehensive Overview of 4-Chloro-2-(2-benzoxazolylthio)-5-thiazolecarboxaldehyde (CAS No. 914348-74-6)

The compound 4-Chloro-2-(2-benzoxazolylthio)-5-thiazolecarboxaldehyde (CAS No. 914348-74-6) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. Its unique structural features, including the benzoxazole and thiazole moieties, make it a versatile building block for synthesizing advanced functional materials and bioactive compounds. Researchers and industries are increasingly exploring its potential applications due to its electrophilic reactivity and heterocyclic stability, which are critical for designing novel pharmaceuticals and optoelectronic materials.

One of the most discussed topics in contemporary research is the role of heterocyclic compounds in drug discovery. 4-Chloro-2-(2-benzoxazolylthio)-5-thiazolecarboxaldehyde aligns perfectly with this trend, as its thiazole core is a privileged scaffold in medicinal chemistry. The compound's aldehyde functional group offers a reactive site for further derivatization, enabling the creation of libraries of derivatives for high-throughput screening. This is particularly relevant given the growing demand for small-molecule inhibitors targeting protein-protein interactions, a hot topic in oncology and infectious disease research.

In the realm of material science, CAS No. 914348-74-6 has shown promise as a precursor for organic semiconductors and luminescent materials. The benzoxazole-thiazole hybrid structure contributes to extended π-conjugation, which is essential for achieving desirable electronic properties. Recent studies highlight its potential in OLEDs (Organic Light-Emitting Diodes) and solar cell applications, addressing the global push for sustainable energy solutions. Users searching for "high-performance organic materials" or "thiazole-based semiconductors" will find this compound highly relevant to their queries.

Another area of interest is the compound's utility in agrochemical innovation. The chloro and thioether substituents in 4-Chloro-2-(2-benzoxazolylthio)-5-thiazolecarboxaldehyde impart herbicidal and fungicidal activities, making it a candidate for developing next-generation crop protection agents. With the increasing focus on sustainable agriculture and green chemistry, this compound aligns with the search trends for "eco-friendly pesticides" and "low-toxicity agrochemicals."

From a synthetic chemistry perspective, the compound's multifunctional reactivity allows for diverse transformations, including nucleophilic substitutions, condensation reactions, and metal-catalyzed cross-couplings. This versatility is frequently highlighted in queries related to "advanced organic synthesis" and "building blocks for drug discovery." Laboratories focusing on high-value chemical intermediates often prioritize such compounds due to their broad applicability.

In summary, 4-Chloro-2-(2-benzoxazolylthio)-5-thiazolecarboxaldehyde (CAS No. 914348-74-6) stands at the intersection of multiple cutting-edge research domains. Its structural complexity and functional diversity make it a valuable asset for scientists exploring drug design, material engineering, and agrochemical development. As the scientific community continues to seek innovative solutions to global challenges, this compound is poised to play a pivotal role in advancing both theoretical knowledge and practical applications.